(2R)-3-[(2-aminophenyl)sulfanyl]-1,1,1-trifluoro-2-propanol

• IUPAC Name: (2R)-3-(2-aminophenyl)sulfanyl-1,1,1-trifluoropropan-2-ol
• InChI: InChI=1S/C9H10F3NOS/c10-9(11,12)8(14)5-15-7-4-2-1-3-6(7)13/h1-4,8,14H,5,13H2/t8-/m0/s1
• InChI Key: AAOGCBBNMYTQGP-QMMMGPOBSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)SCC(C(F)(F)F)O
• Isomeric SMILES: C1=CC=C(C(=C1)N)SC[C@@H](C(F)(F)F)O
• Molecular Formula: C9H10F3NOS
• Molecular Weight: 237.24 g/mol
• CAS No.: 477762-20-2

Description

(2R)-3-[(2-aminophenyl)sulfanyl]-1,1,1-trifluoro-2-propanol, also known as 2-Aminophenylsulfanyl-1,1,1-trifluoro-2-propanol, is a cyclic sulfonamide compound with a variety of applications in the fields of chemistry, pharmacology, and biochemistry. It is a synthetic compound that has been used in a variety of scientific research applications, including as an inhibitor of the enzyme guanylate cyclase, as an antifungal agent, and as a potential therapeutic agent for the treatment of cardiovascular diseases.

Scientific Research Applications

Optical Resolution and Synthesis of Stereoisomers

The optical resolution of compounds and synthesis of stereoisomers are critical in the development of pharmaceuticals and materials with specific chiral properties. For example, Shiraiwa et al. (1998) achieved the optical resolution of (RS)-mercaptosuccinic acid to synthesize four stereoisomers of 2-amino-3-[(1, 2-dicarboxyethyl)sulfanyl]propanoic acid, highlighting the importance of chirality in chemical synthesis (Shiraiwa et al., 1998).

Drug Metabolism and Bioconversion

The study of drug metabolism is essential for understanding the pharmacokinetics and pharmacodynamics of pharmaceutical compounds. Zmijewski et al. (2006) demonstrated the application of biocatalysis to produce mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator using Actinoplanes missouriensis, showcasing the role of microbial-based systems in drug research (Zmijewski et al., 2006).

Catalyst Development for Synthesis

The development of novel catalysts for chemical synthesis is a key area of research. Tayebi et al. (2011) used sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester as a recyclable catalyst for the synthesis of 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols), illustrating the importance of catalysts in enhancing reaction efficiencies and yields (Tayebi et al., 2011).

Nanofiltration Membranes for Dye Treatment

The synthesis and application of novel materials for environmental remediation is another area of interest. Liu et al. (2012) synthesized sulfonated thin-film composite nanofiltration membranes with improved water flux for the treatment of dye solutions, highlighting the role of chemical engineering in addressing environmental challenges (Liu et al., 2012).